Cas no 797769-58-5 (4-({(4-fluorophenyl)methylamino}methyl)benzonitrile)

• Product Name: 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile
• CAS No: 797769-58-5
• MF: C₁₅H₁₃FN₂
• MW: 240.275526762009
• MDL: MFCD06010502
• CID: 5232544
• PubChem ID: 1091739
• Update Time: 2025-06-15

4-({(4-fluorophenyl)methylamino}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile
• 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile

• MDL： MFCD06010502
• Inchi： 1S/C15H13FN2/c16-15-7-5-14(6-8-15)11-18-10-13-3-1-12(9-17)2-4-13/h1-8,18H,10-11H2
• InChI Key： DLXXWXOFLPDGAD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CNCC2=CC=C(F)C=C2)C=C1

Additional information on 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile

Introduction to 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile (CAS No. 797769-58-5)

4-({(4-fluorophenyl)methylamino}methyl)benzonitrile, a compound with the chemical formula C₁₄H₁₂N₂F, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 797769-58-5, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of a fluorophenyl moiety and an amino group linked to a benzonitrile backbone suggests a rich chemical diversity that can be exploited for various biological activities.

The synthesis and characterization of 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile involve meticulous attention to detail to ensure high purity and yield. The benzonitrile group, a well-known pharmacophore, contributes to the compound's solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The fluorine atom in the phenyl ring enhances the metabolic stability and binding affinity of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic properties. Studies have shown that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to more effective interactions with biological targets. The compound 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile is no exception, as its structural features make it a promising candidate for further investigation.

The pharmaceutical industry has been actively exploring new avenues for drug discovery, and 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile represents a significant step forward. Researchers are particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, which are used to treat various cancers and inflammatory diseases. The presence of both an amino group and a nitrile group provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most exciting aspects of this compound is its versatility. It can be further modified to create derivatives with enhanced potency and selectivity. For instance, replacing the methylamino group with other nitrogen-containing heterocycles could lead to novel compounds with improved pharmacological profiles. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help predict the biological activity of new molecules.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models are increasingly being used to design molecules with desired properties. By integrating experimental data with computational predictions, researchers can accelerate the development process significantly. 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile serves as an excellent example of how computational tools can be leveraged to explore new chemical space.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, studies have indicated that it may have antimicrobial properties due to its ability to disrupt bacterial cell membranes. The exact mechanism of action remains under investigation, but preliminary results are encouraging. Such findings highlight the importance of interdisciplinary research in uncovering new applications for existing molecules.

The synthesis of 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile involves multi-step reactions that require careful optimization. Key steps include nucleophilic substitution reactions, condensation reactions, and purification techniques such as column chromatography. Each step must be monitored closely to ensure high yields and minimal impurities. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency than ever before.

The impact of fluorinated compounds on modern medicine cannot be overstated. These molecules have revolutionized drug development by improving drug efficacy and reducing side effects. The unique electronic properties of fluorine atoms allow for precise tuning of molecular interactions, leading to more targeted therapies. As research continues, compounds like 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile will undoubtedly play a crucial role in shaping the future of pharmaceuticals.

In conclusion, 4-({(4-fluorophenyl)methylamino}methyl)benzonitrile (CAS No. 797769-58-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its structural features make it an excellent candidate for further development into novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, the future looks bright for this remarkable molecule and others like it.